molecular formula C17H19NO4S B6369897 2-(4-t-Butylsulfamoylphenyl)benzoic acid CAS No. 1261893-97-3

2-(4-t-Butylsulfamoylphenyl)benzoic acid

Cat. No.: B6369897
CAS No.: 1261893-97-3
M. Wt: 333.4 g/mol
InChI Key: SJCMKDBQTKTIRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-t-Butylsulfamoylphenyl)benzoic acid is a benzoic acid derivative featuring a t-butylsulfamoyl group at the para position of the phenyl ring attached to the benzoic acid scaffold.

Properties

IUPAC Name

2-[4-(tert-butylsulfamoyl)phenyl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19NO4S/c1-17(2,3)18-23(21,22)13-10-8-12(9-11-13)14-6-4-5-7-15(14)16(19)20/h4-11,18H,1-3H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJCMKDBQTKTIRG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CC=CC=C2C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-t-Butylsulfamoylphenyl)benzoic acid typically involves the sulfonation of a suitable benzoic acid derivative followed by the introduction of the t-butyl group. One common method involves the reaction of 4-aminobenzoic acid with t-butylsulfonyl chloride in the presence of a base such as pyridine. The reaction is carried out under controlled temperature conditions to ensure the selective formation of the desired product.

Industrial Production Methods

Industrial production of 2-(4-t-Butylsulfamoylphenyl)benzoic acid may involve large-scale sulfonation and alkylation processes. These processes are optimized for high yield and purity, often employing continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-t-Butylsulfamoylphenyl)benzoic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

    Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

    Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the phenyl ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are employed under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction can produce sulfides or thiols.

Scientific Research Applications

2-(4-t-Butylsulfamoylphenyl)benzoic acid has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

    Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(4-t-Butylsulfamoylphenyl)benzoic acid involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with biological molecules, influencing their activity. The t-butyl group provides steric hindrance, affecting the compound’s binding affinity and selectivity. These interactions can modulate various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

Structural Similarity and Substituent Effects

The compound shares structural homology with several sulfamoyl- and benzoyl-substituted benzoic acids. Key analogs and their similarity metrics are summarized below:

Compound Name Substituent(s) Structural Similarity Key Features
2-Benzoylbenzoic acid Benzoyl group at position 2 N/A Lacks sulfamoyl group; used as a reference in docking studies
2-(4-Methylbenzoyl)benzoic acid Methylbenzoyl at position 4 High Lower ΔGbinding (-8.2 kcal/mol) for T1R3 receptor vs. parent compound
2-(4-Methoxybenzoyl)benzoic acid Methoxybenzoyl at position 4 High ΔGbinding = -8.5 kcal/mol; stronger receptor affinity than methyl analog
4-(N-(4-Methoxyphenyl)sulfamoyl)benzoic acid Methoxyphenylsulfamoyl at position 4 Similarity score: 1.00 High similarity to target compound; methoxy group enhances polarity
4-(N-(4-Ethoxyphenyl)sulfamoyl)benzoic acid Ethoxyphenylsulfamoyl at position 4 Similarity score: 0.97 Ethoxy group increases lipophilicity vs. methoxy analog

Key Observations :

  • Substituent Bulkiness : The t-butyl group in 2-(4-t-Butylsulfamoylphenyl)benzoic acid likely reduces solubility in aqueous media compared to smaller substituents (e.g., methoxy or methyl groups) but may improve membrane permeability .
  • Binding Affinity : Methyl and methoxy substituents on benzoyl groups (e.g., 2-(4-methylbenzoyl)benzoic acid) exhibit lower ΔGbinding values, suggesting stronger interactions with receptors like T1R3. The t-butylsulfamoyl group’s impact on binding remains underexplored but could introduce steric hindrance .

Physicochemical and Extraction Properties

Evidence from extraction studies of organic acids provides indirect insights:

Compound Class Distribution Coefficient (m) Effective Diffusivity (cm²/s)
Benzoic acid High 1.2 × 10⁻⁵
Phenol High 0.8 × 10⁻⁵
Acetic acid Low 1.0 × 10⁻⁵

Increase hydrophobicity, enhancing membrane-phase solubility (similar to phenol and benzoic acid) .

Reduce diffusivity compared to smaller acids (e.g., acetic acid) due to steric bulk .

Pharmacological and Conformational Insights

  • Receptor Interactions : Analogs like 2-(4-methoxybenzoyl)benzoic acid interact with T1R3 receptor residues (e.g., Tyr240, Asp307), which stabilize ligand binding via hydrogen bonding and π-π stacking . The t-butylsulfamoyl group may alter these interactions due to its size and electronic effects.
  • Conformational Matching: Overlay studies of benzoic acid derivatives (e.g., 2-(2-chlorophenoxy)benzoic acid) with estazolam reveal that aromatic ring alignment and proton-accepting groups are critical for activity . The t-butyl group could disrupt such alignment, reducing efficacy.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.